Cas no 1192569-38-2 (methyl 2-chloroquinoline-5-carboxylate)

• Product Name: methyl 2-chloroquinoline-5-carboxylate
• CAS No: 1192569-38-2
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 1080199
• PubChem ID: 54592965
• Update Time: 2025-06-08

methyl 2-chloroquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-quinolinecarboxylic acid methyl ester
• Methyl 2-chloro-5-quinolinecarboxylate
• methyl 2-chloroquinoline-5-carboxylate
• methyl2-chloroquinoline-5-carboxylate
• SB70591
• F8881-4134
• CS-0134132
• KDYIUQAXLBVZEE-UHFFFAOYSA-N
• SCHEMBL10263150
• AMY18963
• AT41338
• EN300-75612
• 1192569-38-2
• DB-355875
• AKOS026729892

• Inchi： 1S/C11H8ClNO2/c1-15-11(14)8-3-2-4-9-7(8)5-6-10(12)13-9/h2-6H,1H3
• InChI Key： KDYIUQAXLBVZEE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C=CC=C2C(=O)OC)=N1

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.330

methyl 2-chloroquinoline-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on methyl 2-chloroquinoline-5-carboxylate

Methyl 2-chloroquinoline-5-carboxylate (CAS No. 1192569-38-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloroquinoline-5-carboxylate (CAS No. 1192569-38-2) is a significant intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its unique structural framework, has garnered considerable attention due to its versatility and potential applications in medicinal chemistry. The presence of both a chloro substituent and a carboxylate group on the quinoline backbone provides a rich scaffold for further functionalization, making it an invaluable building block for synthetic chemists.

The chemical structure of methyl 2-chloroquinoline-5-carboxylate consists of a quinoline ring system substituted at the 2-position with a chlorine atom and at the 5-position with a carboxylate ester. This arrangement not only enhances its reactivity but also opens up numerous possibilities for derivatization. The chloro group, in particular, is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are fundamental in the synthesis of more complex molecules.

In recent years, significant advancements have been made in the application of methyl 2-chloroquinoline-5-carboxylate in the development of new drugs. One notable area of research involves its use as a precursor in the synthesis of quinoline-based antimalarial agents. Quinolines have a long history as antimalarial drugs, with chloroquine being one of the most well-known examples. The introduction of new derivatives has been crucial in addressing issues related to drug resistance, and compounds derived from methyl 2-chloroquinoline-5-carboxylate have shown promising results in preclinical studies.

Furthermore, methyl 2-chloroquinoline-5-carboxylate has found utility in the synthesis of kinase inhibitors, which are increasingly important in targeted cancer therapies. Kinases are enzymes that play a key role in cell signaling pathways, and their overactivity is often associated with various forms of cancer. By designing molecules that specifically inhibit these kinases, researchers aim to disrupt abnormal cell growth and proliferation. The structural features of methyl 2-chloroquinoline-5-carboxylate, particularly its ability to be modified at multiple positions, make it an excellent candidate for generating novel kinase inhibitors.

The carboxylate ester group in methyl 2-chloroquinoline-5-carboxylate also offers opportunities for further chemical manipulation. For instance, it can be hydrolyzed to form a free carboxylic acid or converted into other functional groups such as amides or esters. These transformations are particularly useful in drug discovery, where the precise modification of molecular structure can significantly alter biological activity. The ability to fine-tune the properties of quinoline derivatives derived from this compound has made it a favorite among medicinal chemists.

Apart from its pharmaceutical applications, methyl 2-chloroquinoline-5-carboxylate has also been explored in materials science. Quinoline-based compounds are known for their electronic properties, which make them suitable candidates for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have been investigating how structural modifications can influence these properties, leading to more efficient and sustainable electronic devices.

The synthesis of methyl 2-chloroquinoline-5-carboxylate itself is another area where innovation has been ongoing. Traditional synthetic routes often involve multi-step processes that can be time-consuming and require harsh conditions. However, recent advances in catalytic methods have enabled more efficient and environmentally friendly approaches. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the quinoline core with high selectivity and yield.

In conclusion, methyl 2-chloroquinoline-5-carboxylate (CAS No. 1192569-38-2) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on cutting-edge research projects. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an even greater role in shaping the future of medicine and technology.